Cas no 905307-04-2 ((1-Ethyl-1H-pyrazol-4-yl)methanol)

(1-Ethyl-1H-pyrazol-4-yl)methanol structure
905307-04-2 structure
Product Name:(1-Ethyl-1H-pyrazol-4-yl)methanol
CAS No:905307-04-2
MF:C6H10N2O
MW:126.156401157379
MDL:MFCD02253733
CID:1027638
PubChem ID:4711794
Update Time:2024-10-26

(1-Ethyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Ethyl-1H-pyrazol-4-yl)methanol
    • 1-Ethyl-1H-pyrazol-4-methanol
    • 1-ethyl-1H-Pyrazole-4-methanol
    • (1-Ethyl-1H-pyrazol-4-yl)-methanol
    • (1-ethyl-1H-pyrazol-4-yl)methanol(SALTDATA: FREE)
    • (1-ethylpyrazol-4-yl)methan-1-ol
    • 1-Ethyl-1H-pyrazole-4-methanol (ACI)
    • (1-Ethylpyrazol-4-yl)methanol
    • MDL： MFCD02253733
    • Inchi： 1S/C6H10N2O/c1-2-8-4-6(5-9)3-7-8/h3-4,9H,2,5H2,1H3
    • InChI Key： GRNICTDYQNKYHH-UHFFFAOYSA-N
    • SMILES： OCC1=CN(CC)N=C1

Computed Properties

  • Exact Mass: 126.07900
  • Monoisotopic Mass: 126.079312947 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 126.16
  • XLogP3: -0.4
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 0.39530

(1-Ethyl-1H-pyrazol-4-yl)methanol Security Information

  • HazardClass：IRRITANT

(1-Ethyl-1H-pyrazol-4-yl)methanol Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(1-Ethyl-1H-pyrazol-4-yl)methanol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:905307-04-2)(1-Ethyl-1H-pyrazol-4-yl)methanol
Order Number:A849022
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:22
Price ($):242.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:905307-04-2)(1-Ethyl-1H-pyrazol-4-yl)methanol
A849022
Purity:99%
Quantity:5g
Price ($):242.0
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